Cas no 79455-21-3 (1,3-Cyclohexanediol, dibenzoate, trans-)

• Product Name: 1,3-Cyclohexanediol, dibenzoate, trans-
• CAS No: 79455-21-3
• MF: ₂[C₇H₆O₂]^.C₆H₁₂O₂
• MW: 360.401
• CID: 4189946
• Update Time: 2025-06-09

1,3-Cyclohexanediol, dibenzoate, trans- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanediol, dibenzoate, trans-

Additional information on 1,3-Cyclohexanediol, dibenzoate, trans-

Introduction to 1,3-Cyclohexanediol, dibenzoate, trans- (CAS No. 79455-21-3) and Its Emerging Applications in Chemical Biology

1,3-Cyclohexanediol, dibenzoate, trans-, identified by the Chemical Abstracts Service Number (CAS No.) 79455-21-3, is a significant compound in the realm of chemical biology and pharmaceutical research. This bisesterification derivative of cyclohexanediol with benzoic acid exhibits unique structural and functional properties that have garnered attention in recent years. The trans-isomer, in particular, has been the focus of extensive studies due to its distinct stereochemistry and potential biological activities.

The molecular structure of 1,3-cyclohexanediol, dibenzoate, trans- consists of a cyclohexane ring substituted with two benzoate groups at the 1 and 3 positions, linked through a hydroxyl bridge. This configuration imparts rigidity to the molecule while maintaining flexibility, making it an attractive candidate for various applications in drug design and material science. The trans configuration further enhances its stability and bioavailability, which are critical factors in pharmaceutical development.

In recent years, researchers have been exploring the potential of 1,3-cyclohexanediol, dibenzoate, trans- as a key intermediate in synthesizing novel therapeutic agents. Its ability to interact with biological targets has led to investigations into its role as a modulator of enzyme activity and receptor binding. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and proteases, which are implicated in various diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of 1,3-cyclohexanediol, dibenzoate, trans- is its versatility in chemical modifications. The presence of hydroxyl and ester groups provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological functions. This has led to the development of a series of derivatives that exhibit enhanced potency and selectivity. For example, modifications at the benzoate moieties have resulted in compounds with improved solubility and metabolic stability.

The pharmaceutical industry has been particularly interested in leveraging the structural features of 1,3-cyclohexanediol, dibenzoate, trans- to develop new drug candidates. Preclinical studies have demonstrated its potential in treating neurological disorders by modulating neurotransmitter pathways. Additionally, its anti-inflammatory properties have been investigated in models of chronic diseases such as rheumatoid arthritis. These findings underscore the compound's therapeutic promise and highlight its significance as a building block for innovative drug discovery.

Beyond pharmaceutical applications, 1,3-cyclohexanediol, dibenzoate, trans- has found utility in materials science. Its rigid yet flexible structure makes it an excellent candidate for polymer synthesis and nanotechnology applications. Researchers have explored its incorporation into supramolecular assemblies and hydrogels, where it serves as a cross-linking agent or stabilizing moiety. These advancements demonstrate the compound's broad applicability beyond traditional biological contexts.

The synthesis of 1,3-cyclohexanediol, dibenzoate, trans- has also seen significant progress in recent years. Advances in catalytic methods have enabled more efficient and sustainable production processes. For instance, biocatalytic approaches have been employed to achieve high yields of the desired isomer with minimal byproducts. Such innovations not only enhance the scalability of production but also align with green chemistry principles by reducing environmental impact.

Future research directions for 1,3-cyclohexanediol, dibenzoate, trans- include further exploration of its mechanism of action and optimization for clinical use. Computational modeling techniques are being employed to predict how this compound interacts with biological targets at an atomic level. These insights will guide the design of next-generation derivatives with improved pharmacokinetic profiles.

Moreover，the compound's potential in combinatorial chemistry has not been overlooked. By integrating 1，3-cyclohexanediol，dibenzoate，trans- into libraries of diverse molecules， researchers aim to discover novel synergistic effects that could lead to breakthrough treatments for complex diseases。 This approach underscores the importance of interdisciplinary collaboration between chemists， biologists，and pharmacologists in unlocking the full therapeutic potential of this remarkable compound。

In conclusion，1，3-cyclohexanediol，dibenzoate，trans- (CAS No．79455—21—3) represents a fascinating subject of study with far-reaching implications across multiple scientific disciplines。 Its unique structural features， coupled with promising biological activities， position it as a valuable asset in both drug development and material science。 As research continues to uncover new applications for this compound， it is likely to play an increasingly pivotal role in addressing some of today's most pressing medical challenges。